Cas no 2171598-15-3 (2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}ethoxy)acetic acid)

• Product Name: 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}ethoxy)acetic acid
• CAS No: 2171598-15-3
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 5995732
• PubChem ID: 165584882
• Update Time: 2025-10-29

2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}ethoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}ethoxy)acetic acid
• EN300-1541716
• 2-(2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}ethoxy)acetic acid
• 2171598-15-3

• Inchi： 1S/C24H26N2O7/c27-21(28)14-31-12-10-25-23(29)22-20(9-11-32-22)26-24(30)33-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-20,22H,9-14H2,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： JKUWYBRYDYBQDH-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(NCCOCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 123Ų

Additional information on 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}ethoxy)acetic acid

Comprehensive Overview of 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}ethoxy)acetic acid (CAS No. 2171598-15-3)

2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}ethoxy)acetic acid (CAS No. 2171598-15-3) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique oxolane (tetrahydrofuran) ring integrated into its backbone, enhancing its structural versatility for applications in drug discovery and biomaterials. Its Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers developing therapeutic peptides or targeted drug delivery systems.

The growing demand for precision medicine and personalized therapeutics has amplified interest in compounds like 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}ethoxy)acetic acid. Recent studies highlight its potential in designing peptide-based inhibitors for enzymes implicated in cancer and inflammatory diseases. Its PEG-like spacer (ethoxyacetic acid moiety) further improves solubility, addressing a common challenge in peptide formulation. Researchers frequently search for "Fmoc-amino acid derivatives for SPPS" or "modified amino acids for peptide therapeutics," reflecting its relevance in cutting-edge biopharmaceutical research.

From a synthetic chemistry perspective, the oxolan-2-ylformamido segment in this compound introduces conformational constraints, which are critical for optimizing peptide-receptor interactions. This aligns with current trends in rational drug design, where rigidified scaffolds are sought to enhance binding affinity and metabolic stability. The compound’s CAS No. 2171598-15-3 is often queried alongside terms like "non-natural amino acid building blocks" or "Fmoc-protected heterocyclic amino acids," underscoring its niche yet vital role in chemical biology.

In bioconjugation chemistry, the carboxylic acid terminus of this derivative enables efficient coupling to nanoparticles, antibodies, or fluorescent probes. This functionality is pivotal for developing diagnostic imaging agents, a hot topic in translational medicine. Notably, its Fmoc deprotection under mild basic conditions (e.g., piperidine) ensures compatibility with sensitive biomolecules, a feature frequently emphasized in forums discussing "orthogonal protection strategies."

Quality control of 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}ethoxy)acetic acid typically involves HPLC and mass spectrometry to verify purity, as impurities can compromise peptide assembly yields. Suppliers often highlight its storage at -20°C to prevent Fmoc group degradation, a detail crucial for laboratories focusing on "high-efficiency peptide synthesis." The compound’s stability data and handling protocols are frequently requested in life science communities, reflecting its practical significance.

Emerging applications include its use in hydrogel formation for 3D cell culture and tissue engineering, where its amphiphilic properties contribute to tunable material stiffness. This intersects with the booming field of organ-on-a-chip technologies, answering search queries like "peptide-modified biomaterials for cell culture." As the biotech industry prioritizes green chemistry, the compound’s synthetic routes are being optimized to reduce organic solvent waste, aligning with sustainable laboratory practices.

In summary, 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}ethoxy)acetic acid (CAS No. 2171598-15-3) exemplifies innovation at the intersection of organic chemistry and biomedical engineering. Its multifaceted applications—from peptide drugs to smart biomaterials—make it a compound of enduring interest in both academic and industrial research settings.